Cas no 89977-14-0 (Benzoic acid, 2-amino-6-methyl-3-nitro- (9CI))

• Product Name: Benzoic acid, 2-amino-6-methyl-3-nitro- (9CI)
• CAS No: 89977-14-0
• Molecular Formula: C₈H₈N₂O₄
• Molecular Weight: 196.160121917725
• CID: 1023029

Benzoic acid, 2-amino-6-methyl-3-nitro- (9CI) Properties

Names and Identifiers

• Benzoic acid, 2-amino-6-methyl-3-nitro- (9CI)

• InChIKey： NEWOPFWUNAJMNX-UHFFFAOYSA-N
• Inchi： 1S/C8H8N2O4/c1-4-2-3-5(10(13)14)7(9)6(4)8(11)12/h2-3H,9H2,1H3,(H,11,12)
• SMILES： C(O)(=O)C1=C(C)C=CC([N+]([O-])=O)=C1N

Computed Properties

• Exact Mass: 196.048
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 196.048
• Heavy Atom Count: 14
• Complexity: 250
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 109A^2